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Compound of Interest

Compound Name: RSV604 racemate

Cat. No.: B2548898

Introduction

RSV604 is a novel, potent, and selective small molecule inhibitor of the Respiratory Syncytial
Virus (RSV) replication.[1][2][3][4] It functions by targeting the viral nucleocapsid (N) protein, a
critical component of the viral replication complex, thereby inhibiting both viral RNA synthesis
and the infectivity of progeny virions.[5][6][7][8][9][10] The active antiviral component is the (S)-
enantiomer; the racemic mixture, while containing the active compound, exhibits lower potency.
[1][4][11][12] This document provides a detailed protocol for the preparation of a stock solution
of the RSV604 racemate in dimethyl sulfoxide (DMSOQO), intended for use in in vitro research

applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RSV604 is presented in Table 1.
This information is crucial for accurate stock solution preparation and handling.
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Property Value Reference

(S)-1-(2-fluorophenyl)-3-(2-

) 0x0-5-phenyl-2,3-dihydro-1H-
Systematic Name ) i [1]
benzol[e][1][6]di-azepin-3-yl)-

urea
Racemate CAS No. 676128-62-4 [11][12]
(S)-enantiomer CAS No. 676128-63-5 [13][14]
Molecular Formula C22H17FN4O2 [1][14]
Molar Mass 388.4 g/mol [1][14]
Appearance White powder [1]
Melting Point 243 to 245°C (decomposition) [1]
Solubility in DMSO 20 mg/mL [14]

Biological Activity

RSV604 demonstrates significant antiviral activity against both A and B subtypes of RSV. The
racemate is reported to be less potent than the isolated (S)-enantiomer.[11][12] The
mechanism of action involves the inhibition of the RSV N protein, which is essential for viral
genome encapsidation and serves as the template for the viral RNA-dependent RNA
polymerase.[8] Table 2 summarizes the reported biological activity of the active (S)-enantiomer,
which provides a benchmark for researchers.
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Parameter Value Cell Line/Assay Reference
Average ECso (40 Plague Reduction
o 0.8+0.2uM [1]
clinical isolates) Assay
ECso (RSV A2 strain) ~2 uM RSV ELISA [15]
ECso (RSV-induced XTT Assay in HEp-2
0.86 uM [3][13]
cell death) cells
Kd (binding to N
1.6 pM [13]

protein)

Experimental Protocol: Preparation of a 10 mM
RSV604 Racemate Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of RSV604 racemate in

DMSO.

Materials:

RSV604 racemate powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

o Pre-weighing Preparations:
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o Ensure the analytical balance is calibrated and level.

o Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

e Weighing the Compound:
o Carefully weigh 3.884 mg of RSV604 racemate powder into the tared tube.

o Note: It is advisable to weigh a slightly larger amount (e.g., 10 mg) and adjust the volume
of DMSO accordingly to minimize weighing errors.

o Dissolution:

o Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing 3.884 mg of
RSV604 racemate.

o If a different mass was weighed, calculate the required volume of DMSO using the
following formula: Volume (mL) = [Mass (mg) / 388.4 ( g/mol )] / 10 (mmol/L)

e Mixing:
o Cap the tube securely.

o Vortex the solution at medium speed until the powder is completely dissolved. Visually
inspect the solution against a light source to ensure no solid particles remain. Gentle
warming in a 37°C water bath can aid dissolution if necessary.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile, amber microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[13]

Safety Precautions:

o Handle RSV604 racemate powder in a well-ventilated area or a chemical fume hood.
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o Wear appropriate PPE at all times.

e« DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of
action of RSV604.
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Preparation of 10 mM RSV604 Racemate Stock Solution
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Caption: Experimental workflow for the preparation of a 10 mM RSV604 racemate stock
solution in DMSO.
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RSV604 Mechanism of Action
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Caption: Proposed signaling pathway for RSV604's inhibition of RSV replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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